Cas no 1070977-91-1 (3-[2-(Trifluoromethoxy)phenyl]-1-propene)

• Product Name: 3-[2-(Trifluoromethoxy)phenyl]-1-propene
• CAS No: 1070977-91-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5274178
• Update Time: 2025-05-24

3-[2-(Trifluoromethoxy)phenyl]-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Trifluoromethoxy)phenyl]-1-propene
• 1-Allyl-2-(trifluoromethoxy)benzene
• starbld0020896
• 1-Allyl-2-trifluoromethoxy-benzene
• 1-(Trifluoromethoxy)-2-allylbenzene
• 3-(2-Trifluoromethoxyphenyl)-1-propene
• 1-(PROP-2-EN-1-YL)-2-(TRIFLUOROMETHOXY)BENZENE
• Benzene, 1-(2-propen-1-yl)-2-(trifluoromethoxy)-

• Inchi： 1S/C10H9F3O/c1-2-5-8-6-3-4-7-9(8)14-10(11,12)13/h2-4,6-7H,1,5H2
• InChI Key： CXNZRUGQPZCEHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CC=C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[2-(Trifluoromethoxy)phenyl]-1-propene

3-[2-(Trifluoromethoxy)phenyl]-1-propene: A Comprehensive Overview

The compound with CAS No. 1070977-91-1, commonly referred to as 3-[2-(Trifluoromethoxy)phenyl]-1-propene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a trifluoromethoxy group attached to a phenyl ring, connected via a propene chain. Its chemical formula is C₉H₈F₃O, and it exhibits a molecular weight of approximately 226.18 g/mol.

Recent studies have highlighted the potential of 3-[2-(Trifluoromethoxy)phenyl]-1-propene in various applications, particularly in the development of advanced materials and pharmaceuticals. The trifluoromethoxy group is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it a valuable component in the synthesis of functional materials, such as organic semiconductors and optoelectronic devices.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions, including polymerization and cross-coupling reactions. Researchers have explored its use in the creation of high-performance polymers, where its electron-deficient aromatic ring can serve as a building block for constructing advanced polymer networks. Additionally, its reactivity has been leveraged in the synthesis of bioactive molecules, contributing to the development of novel drug candidates.

The synthesis of 3-[2-(Trifluoromethoxy)phenyl]-1-propene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation reaction, where the trifluoromethoxy group is introduced onto the aromatic ring under specific catalytic conditions. This method ensures high yields and excellent regioselectivity, making it a preferred route for large-scale production.

From an environmental perspective, understanding the stability and degradation pathways of 3-[2-(Trifluoromethoxy)phenyl]-1-propene is crucial. Recent research has shown that this compound exhibits moderate stability under standard conditions, with limited susceptibility to hydrolysis or photodegradation. However, further studies are needed to fully assess its environmental impact and develop strategies for safe disposal.

In terms of safety data, 3-[2-(Trifluoromethoxy)phenyl]-1-propene has been classified as non-hazardous under normal handling conditions. Its acute toxicity profile is relatively low, with no significant risks associated with short-term exposure. Nonetheless, appropriate personal protective equipment should be used during handling to minimize potential risks.

The versatility of 3-[2-(Trifluoromethoxy)phenyl]-1-propene lies in its ability to serve as both a precursor and a functional material in various chemical systems. Its unique combination of electronic properties and structural flexibility makes it an invaluable tool in modern chemistry research. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing technological innovations across multiple industries.